Cas no 1895194-67-8 (3-methyl-3-3-(propan-2-yl)phenylbutanoic acid)

3-Methyl-3-(3-(propan-2-yl)phenyl)butanoic acid is a substituted phenylbutanoic acid derivative characterized by its branched alkyl and isopropylphenyl functional groups. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. Its lipophilic nature enhances compatibility with nonpolar matrices, while the carboxylic acid group allows for further functionalization. The compound's stability under standard conditions and predictable reactivity profile make it suitable for controlled reactions, such as esterification or amidation. Its structural features may also contribute to potential biological activity, though specific applications depend on further derivatization or formulation studies.
3-methyl-3-3-(propan-2-yl)phenylbutanoic acid structure
1895194-67-8 structure
Product Name:3-methyl-3-3-(propan-2-yl)phenylbutanoic acid
CAS No:1895194-67-8
MF:C14H20O2
MW:220.307404518127
CID:6585235
PubChem ID:117314732
Update Time:2025-06-22

3-methyl-3-3-(propan-2-yl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid
    • EN300-1752438
    • 1895194-67-8
    • SCHEMBL23772581
    • 3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid
    • Inchi: 1S/C14H20O2/c1-10(2)11-6-5-7-12(8-11)14(3,4)9-13(15)16/h5-8,10H,9H2,1-4H3,(H,15,16)
    • InChI Key: CZDVONPLZWSNMW-UHFFFAOYSA-N
    • SMILES: OC(CC(C)(C)C1C=CC=C(C(C)C)C=1)=O

Computed Properties

  • Exact Mass: 220.146329876g/mol
  • Monoisotopic Mass: 220.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.3Ų

3-methyl-3-3-(propan-2-yl)phenylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1752438-0.05g
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid
1895194-67-8
0.05g
$1091.0 2023-09-20
Enamine
EN300-1752438-0.1g
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid
1895194-67-8
0.1g
$1144.0 2023-09-20
Enamine
EN300-1752438-0.25g
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid
1895194-67-8
0.25g
$1196.0 2023-09-20
Enamine
EN300-1752438-0.5g
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid
1895194-67-8
0.5g
$1247.0 2023-09-20
Enamine
EN300-1752438-1.0g
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid
1895194-67-8
1g
$1299.0 2023-05-26
Enamine
EN300-1752438-2.5g
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid
1895194-67-8
2.5g
$2548.0 2023-09-20
Enamine
EN300-1752438-5.0g
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid
1895194-67-8
5g
$3770.0 2023-05-26
Enamine
EN300-1752438-10.0g
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid
1895194-67-8
10g
$5590.0 2023-05-26
Enamine
EN300-1752438-1g
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid
1895194-67-8
1g
$1299.0 2023-09-20
Enamine
EN300-1752438-5g
3-methyl-3-[3-(propan-2-yl)phenyl]butanoic acid
1895194-67-8
5g
$3770.0 2023-09-20

Additional information on 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid

Recent Advances in the Study of 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid (CAS: 1895194-67-8)

In recent years, the compound 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid (CAS: 1895194-67-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the investigation of the compound's anti-inflammatory and analgesic properties. Recent preclinical studies have demonstrated that 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings suggest that the compound could serve as a novel therapeutic agent for conditions such as rheumatoid arthritis and chronic pain, with potentially fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant advancement in the study of this compound is its potential application in oncology. Preliminary in vitro and in vivo studies have revealed that 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid can induce apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings open new avenues for the development of targeted cancer therapies.

In addition to its therapeutic potential, recent research has also explored the pharmacokinetic profile of 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid. Studies have shown that the compound has favorable bioavailability and metabolic stability, which are critical factors for its development as a drug candidate. Advanced formulation strategies, such as nanoparticle-based delivery systems, are being investigated to further enhance its efficacy and reduce potential toxicity.

Despite these promising developments, challenges remain in the clinical translation of 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid. Issues such as optimal dosing, long-term safety, and potential drug interactions need to be addressed through rigorous clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound to the market.

In conclusion, the latest research on 3-methyl-3-3-(propan-2-yl)phenylbutanoic acid (CAS: 1895194-67-8) highlights its multifaceted potential in drug development. From its anti-inflammatory and analgesic properties to its promising anticancer effects, this compound represents a valuable addition to the pharmaceutical pipeline. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining challenges.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd